Cas no 100516-74-3 (3-chloro-6-nitropyridin-2-amine)

• Product Name: 3-chloro-6-nitropyridin-2-amine
• CAS No: 100516-74-3
• MF: C₅H₄ClN₃O₂
• MW: 173.557159423828
• CID: 1125832
• PubChem ID: 53485742
• Update Time: 2025-04-20

3-chloro-6-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-nitropyridin-2-amine
• 100516-74-3
• EN300-153081
• SCHEMBL23412499
• AKOS026742465
• DTXSID60704810

• Inchi： 1S/C5H4ClN3O2/c6-3-1-2-4(9(10)11)8-5(3)7/h1-2H,(H2,7,8)
• InChI Key： KMDAGMZDJCSCAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC([N+](=O)[O-])=NC=1N

Computed Properties

• Exact Mass: 172.999204g/mol
• Monoisotopic Mass: 172.999204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 173.56g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 350.1±37.0 °C at 760 mmHg
• Flash Point: 165.5±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-chloro-6-nitropyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds